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Compound of Interest

Compound Name: Cefetamet pivoxil hydrochloride

Introduction

Cefetamet pivoxil hydrochloride is the hydrochloride salt form of a third-generation oral
cephalosporin antibiotic.[1][2] It is a prodrug that is hydrolyzed in vivo to its active form,
cefetamet.[3] Cefetamet exhibits broad-spectrum bactericidal activity by inhibiting the final
transpeptidation step of peptidoglycan synthesis in the bacterial cell wall.[1][4] Its primary
applications in research involve in vitro susceptibility testing against various Gram-positive and
Gram-negative bacteria, particularly respiratory and urinary tract pathogens.[1][4]

Accurate and reproducible results in these assays are critically dependent on the proper
preparation and storage of stock solutions. Due to its chemical properties, particularly its
insolubility in water and instability in aqueous solutions, specific handling procedures are
required.[1][3] This document provides detailed protocols for the preparation, storage, and
handling of Cefetamet pivoxil hydrochloride stock solutions for research applications.

Data & Properties
Physicochemical Properties

A summary of the key physicochemical properties of Cefetamet pivoxil hydrochloride is
provided below. This data is essential for accurate calculations and solution preparation.
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Property Value Reference
CAS Number 111696-23-2 [1][5][6]
Molecular Formula C20H25N507S2 - HCI [1][6]
Molecular Weight 548.03 g/mol [1][2][6]
White or light yellow crystalline
Appearance [1]
powder

Solubility Data

Selection of an appropriate solvent is the most critical step in preparing a stock solution.
Cefetamet pivoxil hydrochloride is insoluble in water.[1]

Solvent Solubility Notes

Use fresh, anhydrous DMSO
DMSO > 100 mg/mL (182.47 mM) as it is hygroscopic, which can
reduce solubility.[2][7]

Ethanol Soluble [1]

Used in some
Methanol Soluble spectrophotometric assay

preparations.[8]

Water Insoluble [1][7]

Recommended Storage & Stability

Proper storage is crucial to prevent degradation and maintain the potency of the stock solution.
Once prepared, the solution should be aliquoted into single-use volumes to avoid repeated
freeze-thaw cycles.[7][9]
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Storage Temperature Shelf Life Conditions

Sealed, protected from
-20°C 1 month )
moisture.[7][9]

Sealed, protected from
-80°C 6 months )
moisture.[7][9]

Experimental Protocols

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling the powdered compound and solvents.

o Handle Cefetamet pivoxil hydrochloride powder in a chemical fume hood or a ventilated
enclosure to avoid inhalation.

o Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Protocol 1: Preparation of High-Concentration Stock
Solution in DMSO (e.g., 100 mg/mL)

This protocol is suitable for creating a concentrated primary stock that can be diluted for
various in vitro assays.

Materials:

Cefetamet pivoxil hydrochloride powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer and/or sonicator
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Sterile syringe filters (0.22 yum), compatible with DMSO

Procedure:

Weighing: Accurately weigh the desired amount of Cefetamet pivoxil hydrochloride
powder using an analytical balance. For example, weigh 10 mg of the powder.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder to achieve
the target concentration. To prepare a 100 mg/mL solution with 10 mg of powder, add 100 pL
of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly. If the powder does not dissolve
completely, sonicate the solution in a water bath for short intervals until the solution is clear.

[7]

Sterilization (Optional but Recommended): To ensure sterility for cell-based assays, filter the
stock solution through a 0.22 um DMSO-compatible syringe filter into a new sterile tube. This
step is critical for microbiology and cell culture applications.

Aliquoting and Storage: Dispense the stock solution into single-use, sterile cryovials. Store
the aliquots at -20°C for up to one month or at -80°C for up to six months.[7][9]

Protocol 2: Preparation of Molar Stock Solutions (e.g.,
10 mM)

This protocol is useful when precise molar concentrations are required for assays. The

calculation is based on the molecular weight (548.03 g/mol ).

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
To make 1 mL (0.001 L) of a 10 mM (0.01 mol/L) stock solution:

o Mass (mg) =10 mM x 1 mL x 548.03 g/mol = 5.48 mg

Materials:
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e Same as Protocol 1.

Procedure:

Weighing: Accurately weigh 5.48 mg of Cefetamet pivoxil hydrochloride powder.

Solvent Addition: Add 1 mL of anhydrous DMSO (or ethanol) to the powder.

Dissolution: Follow step 3 from Protocol 1 (vortex/sonicate until clear).

Sterilization: Follow step 4 from Protocol 1 (filter sterilize if necessary).

Aliquoting and Storage: Follow step 5 from Protocol 1 (aliquot and store at -20°C or -80°C).

Quick Reference for Molar Stock Solution Preparation:

Desired Concentration Mass for 1 mL of Stock Volume of DMSO for 1 mg
1mM 0.548 mg 1.825 mL
5 mM 2.74 mg 0.365 mL
10 mM 5.48 mg 0.182 mL

Visualized Workflow

The following diagram illustrates the general experimental workflow for preparing a Cefetamet
pivoxil hydrochloride stock solution.
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an analytical balance.
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Based on target concentration
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4. Dissolve Compound
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until solution is clear.
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Caption: Workflow for Cefetamet Pivoxil Hydrochloride Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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